Cas no 328-68-7 (3-Amino-5-(trifluoromethyl)benzoic acid)

• Product Name: 3-Amino-5-(trifluoromethyl)benzoic acid
• CAS No: 328-68-7
• MF: C₈H₆F₃NO₂
• MW: 205.133952617645
• MDL: MFCD00236641
• CID: 36873
• PubChem ID: 24880996
• Update Time: 2025-11-02

3-Amino-5-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-(trifluoromethyl)benzoic acid
• 3-Amino-5-(Trifluoroemthyl)Benzoic Acid
• 3-Amino-5-trifluormethyl-benzoesaeure
• 3-amino-5-trifluoromethyl benzoic acid
• CS-W005857
• J-511632
• 3-Amino-5-trifluoromethyl-benzoic acid
• MFCD00236641
• DTXSID30346089
• AB05399
• 3-Amino-5-(trifluoromethyl)-benzoic acid
• SY057145
• Z764473252
• SCHEMBL787785
• 3-Amino-5-(trifluoromethyl)benzoic acid, 97%
• CK2233
• AKOS005216893
• BB 0257433
• 3-Amino-5-(trifluoromethyl)benzoicacid
• Benzoic acid, 3-amino-5-(trifluoromethyl)-
• 328-68-7
• CHEMBL4991837
• PS-8111
• AM82988
• FT-0631963
• 3-Amino-5-trifluoromethylbenzoic acid
• A19958
• AC-3896
• EN300-52979
• DTXCID70297162
• A2481
• DB-022230
• 624-414-1

• MDL： MFCD00236641
• Inchi： 1S/C8H6F3NO2/c9-8(10,11)5-1-4(7(13)14)2-6(12)3-5/h1-3H,12H2,(H,13,14)
• InChI Key： WBTHOSZMTIPJLR-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=C(C(=O)O)C=1)N)(F)F

Computed Properties

• Exact Mass: 205.03500
• Monoisotopic Mass: 205.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7
• Topological Polar Surface Area: 63.3A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.489
• Melting Point: 141-146 °C (lit.)
• Boiling Point: 331.9°Cat760mmHg
• Flash Point: 154.5°C
• PSA: 63.32000
• LogP: 2.56700
• Solubility: Not available

3-Amino-5-(trifluoromethyl)benzoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• RTECS：DD6205700
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 3-Amino-5-(trifluoromethyl)benzoic acid

3-Amino-5-(trifluoromethyl)benzoic Acid (CAS No. 328-68-7): Properties, Applications, and Market Insights

3-Amino-5-(trifluoromethyl)benzoic acid (CAS No. 328-68-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This trifluoromethyl-substituted benzoic acid derivative is known for its unique chemical properties, making it a valuable intermediate in synthetic chemistry. The presence of both an amino group and a trifluoromethyl group on the aromatic ring enhances its reactivity and versatility, enabling its use in a wide range of applications.

The compound's molecular formula is C8H6F3NO2, and it features a molecular weight of 205.14 g/mol. Its benzoic acid backbone is modified with an amino group at the 3-position and a trifluoromethyl group at the 5-position, which significantly influences its physical and chemical behavior. The trifluoromethyl group is particularly noteworthy due to its electron-withdrawing properties, which can enhance the compound's stability and bioavailability in various applications.

One of the most prominent uses of 3-amino-5-(trifluoromethyl)benzoic acid is in the pharmaceutical industry, where it serves as a key intermediate in the synthesis of active pharmaceutical ingredients (APIs). Researchers are increasingly exploring its potential in the development of novel drug candidates, particularly in areas such as central nervous system (CNS) therapeutics and anti-inflammatory agents. The compound's ability to modulate biological activity makes it a valuable building block for drug discovery.

In addition to pharmaceuticals, 3-amino-5-(trifluoromethyl)benzoic acid finds applications in agrochemicals. Its structural features make it suitable for designing crop protection agents and herbicides. The trifluoromethyl group is known to improve the efficacy of agrochemicals by enhancing their binding affinity to target proteins in pests or weeds. This has led to increased demand for the compound in agricultural research and development.

The material science sector also benefits from the unique properties of 3-amino-5-(trifluoromethyl)benzoic acid. It is used in the synthesis of advanced polymers and functional materials, where its aromatic and fluorinated components contribute to thermal stability and chemical resistance. These materials are often employed in high-performance coatings, electronic devices, and specialty adhesives.

From a market perspective, the demand for 3-amino-5-(trifluoromethyl)benzoic acid is on the rise, driven by its expanding applications in life sciences and specialty chemicals. Manufacturers are focusing on optimizing synthesis routes to improve yield and reduce production costs, ensuring a steady supply for industrial and research purposes. The compound's CAS No. 328-68-7 is frequently referenced in patent literature, highlighting its importance in innovation.

Recent trends in green chemistry and sustainable synthesis have also influenced the production and use of 3-amino-5-(trifluoromethyl)benzoic acid. Researchers are exploring eco-friendly catalytic methods to synthesize the compound, minimizing waste and energy consumption. This aligns with global efforts to reduce the environmental impact of chemical manufacturing.

For those seeking detailed technical information, 3-amino-5-(trifluoromethyl)benzoic acid is characterized by its melting point, solubility profile, and spectroscopic data (e.g., NMR, IR). These properties are critical for quality control and formulation in end-use applications. Analytical methods such as high-performance liquid chromatography (HPLC) are commonly employed to ensure purity and consistency.

In summary, 3-amino-5-(trifluoromethyl)benzoic acid (CAS No. 328-68-7) is a multifaceted compound with significant industrial and scientific relevance. Its applications span pharmaceuticals, agrochemicals, and advanced materials, making it a cornerstone in modern synthetic chemistry. As research continues to uncover new uses, the compound's market potential is expected to grow, solidifying its position as a critical intermediate in chemical innovation.